2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-phenylacetamide

• IUPAC Name: 2-[(5-ethyl-4-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C13H16N4OS/c1-3-11-15-16-13(17(11)2)19-9-12(18)14-10-7-5-4-6-8-10/h4-8H,3,9H2,1-2H3,(H,14,18)
• InChI Key: WAUORPRVIYBOQM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(N1C)SCC(=O)NC2=CC=CC=C2
• Molecular Formula: C13H16N4OS
• Molecular Weight: 276.36 g/mol

Description

2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-phenylacetamide, also known as ETPTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-phenylacetamide is not fully understood, but it is believed to inhibit bacterial and fungal growth by interfering with their cell wall synthesis. It has also been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and high selectivity towards bacterial and fungal cells. It has also been found to be effective against multi-drug resistant strains of bacteria and fungi. In addition, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-phenylacetamide is its low toxicity and high selectivity towards bacterial and fungal cells. This makes it a promising candidate for the development of new drugs with fewer side effects. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the research on 2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-phenylacetamide. One potential direction is to investigate its potential use as a corrosion inhibitor in the oil and gas industry. Another direction is to further explore its mechanism of action and potential applications in cancer treatment. Additionally, there is a need for further research on the synthesis and purification of this compound to improve its solubility and make it more suitable for lab experiments.
In conclusion, this compound is a promising chemical compound with potential applications in various fields. Its low toxicity, high selectivity, and antibacterial, antifungal, and antitumor properties make it a promising candidate for the development of new drugs. Further research is needed to fully understand its mechanism of action and to explore its potential applications in different fields.

Synthesis Methods

2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-phenylacetamide can be synthesized through a multi-step process, which involves the reaction of 5-ethyl-4-methyl-1H-1,2,4-triazole-3-thiol with phenylacetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain pure this compound.

Scientific Research Applications

2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-phenylacetamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess antibacterial, antifungal, and antitumor properties, making it a promising candidate for the development of new drugs. This compound has also been investigated for its potential use as a corrosion inhibitor in the oil and gas industry.